Cas no 2228667-52-3 (3-(2-Methyl-1-phenylpropyl)azetidine)

• Product Name: 3-(2-Methyl-1-phenylpropyl)azetidine
• CAS No: 2228667-52-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6024042
• PubChem ID: 165621037
• Update Time: 2025-06-09

3-(2-Methyl-1-phenylpropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1-phenylpropyl)azetidine
• 2228667-52-3
• EN300-1876835
• 3-(2-Methyl-1-phenylpropyl)azetidine

• Inchi： 1S/C13H19N/c1-10(2)13(12-8-14-9-12)11-6-4-3-5-7-11/h3-7,10,12-14H,8-9H2,1-2H3
• InChI Key： BQRIXOOWHIAXBH-UHFFFAOYSA-N
• SMILES： N1CC(C1)C(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-Methyl-1-phenylpropyl)azetidine

Professional Introduction to Compound with CAS No. 2228667-52-3 and Product Name: 3-(2-Methyl-1-phenylpropyl)azetidine

3-(2-Methyl-1-phenylpropyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228667-52-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This azetidine derivative, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a substituted azetidine ring connected to a 2-methyl-1-phenylpropyl side chain, presents a versatile scaffold for further chemical modifications and biological evaluations.

The 2-methyl-1-phenylpropyl moiety introduces both steric and electronic properties that can influence the compound’s reactivity and biological activity. This side chain, with its methyl group and phenyl ring, offers opportunities for hydrogen bonding interactions and hydrophobic effects, which are critical factors in determining binding affinity to biological targets. The azetidine ring itself is a heterocyclic structure that has been widely explored in medicinal chemistry due to its ability to mimic the piperidine scaffold found in many bioactive molecules.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Azetidine derivatives, in particular, have shown promise as intermediates in the synthesis of drugs targeting various diseases, including neurological disorders and infectious diseases. The structural flexibility of 3-(2-Methyl-1-phenylpropyl)azetidine makes it an attractive candidate for further exploration as a lead compound or as a building block for more complex molecules.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds often involve cutting-edge techniques such as high-resolution nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods allow researchers to elucidate the precise structure of 3-(2-Methyl-1-phenylpropyl)azetidine and understand its conformational preferences. Additionally, computational chemistry approaches, including molecular dynamics simulations and quantum mechanical calculations, are increasingly employed to predict the compound’s behavior in biological systems.

The CAS No. 2228667-52-3 serves as a unique identifier for this compound, ensuring consistency in scientific literature and patent filings. This standardized numbering system is essential for database searches, regulatory submissions, and collaborations between researchers worldwide. The compound’s entry in chemical databases provides valuable information about its physical properties, such as melting point, solubility, and stability, which are critical for formulating it into viable pharmaceutical products.

One of the most compelling aspects of 3-(2-Methyl-1-phenylpropyl)azetidine is its potential as a precursor for more complex pharmacophores. By modifying the substituents on the azetidine ring or the 2-methyl-1-phenylpropyl side chain, chemists can generate a library of derivatives with tailored biological activities. For instance, introducing fluorine atoms or other halogenated groups can enhance metabolic stability or improve oral bioavailability. Similarly, appending functional groups such as hydroxyl or amine moieties can modulate receptor binding interactions.

Current research in medicinal chemistry emphasizes the development of drugs with improved pharmacokinetic profiles and reduced side effects. 3-(2-Methyl-1-phenylpropyl)azetidine fits well within this paradigm due to its structural features that can be optimized for better drug-like properties. Studies have demonstrated that azetidine derivatives can exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The presence of the 2-methyl-1-phenylpropyl group may contribute to enhanced binding affinity by providing additional interaction points with biological targets.

The synthesis of 3-(2-Methyl-1-phenylpropyl)azetidine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated azetidines or cyclization reactions involving appropriate intermediates. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yield rates. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion,3-(2-Methyl-1-phenylpropyl)azetidine (CAS No. 2228667-52-3) represents a promising compound in the realm of pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. As scientific understanding continues to evolve，the exploration of such heterocyclic derivatives will remain a cornerstone of innovation in drug discovery。The continued investigation into this compound，along with its derivatives，holds great promise for advancing human health through targeted therapies。